[4aR,(+)]-3,4,4a,5,6,7,8,8a-Octahydro-4a,8aβ-dimethyl-7α-isopropylnaphthalene-1(2H)-one
[4aR,(+)]-3,4,4a,5,6,7,8,8a-Octahydro-4a,8aβ-dimethyl-7α-isopropylnaphthalene-1(2H)-one
Valeranone is a sesquiterpenoid.
Brand Name:
Vulcanchem
CAS No.:
1803-39-0
VCID:
VC0159243
InChI:
InChI=1S/C15H26O/c1-11(2)12-7-9-14(3)8-5-6-13(16)15(14,4)10-12/h11-12H,5-10H2,1-4H3/t12-,14+,15+/m0/s1
SMILES:
CC(C)C1CCC2(CCCC(=O)C2(C1)C)C
Molecular Formula:
C15H26O
Molecular Weight:
222.37 g/mol
[4aR,(+)]-3,4,4a,5,6,7,8,8a-Octahydro-4a,8aβ-dimethyl-7α-isopropylnaphthalene-1(2H)-one
CAS No.: 1803-39-0
Main Products
VCID: VC0159243
Molecular Formula: C15H26O
Molecular Weight: 222.37 g/mol
![[4aR,(+)]-3,4,4a,5,6,7,8,8a-Octahydro-4a,8aβ-dimethyl-7α-isopropylnaphthalene-1(2H)-one - 1803-39-0](/images/no_structure.jpg)
| CAS No. | 1803-39-0 |
|---|---|
| Product Name | [4aR,(+)]-3,4,4a,5,6,7,8,8a-Octahydro-4a,8aβ-dimethyl-7α-isopropylnaphthalene-1(2H)-one |
| Molecular Formula | C15H26O |
| Molecular Weight | 222.37 g/mol |
| IUPAC Name | (4aR,7S,8aS)-4a,8a-dimethyl-7-propan-2-yl-3,4,5,6,7,8-hexahydro-2H-naphthalen-1-one |
| Standard InChI | InChI=1S/C15H26O/c1-11(2)12-7-9-14(3)8-5-6-13(16)15(14,4)10-12/h11-12H,5-10H2,1-4H3/t12-,14+,15+/m0/s1 |
| Standard InChIKey | HDVXJTYHXDVWQO-NWANDNLSSA-N |
| Isomeric SMILES | CC(C)[C@H]1CC[C@]2(CCCC(=O)[C@]2(C1)C)C |
| SMILES | CC(C)C1CCC2(CCCC(=O)C2(C1)C)C |
| Canonical SMILES | CC(C)C1CCC2(CCCC(=O)C2(C1)C)C |
| Description | Valeranone is a sesquiterpenoid. |
| Synonyms | valeranone valeranone, (4aR-(4aalpha,7beta,8aalpha))-isomer valeranone, (4aS-(4aalpha,7beta,8aalpha))-isomer yatamanson |
| PubChem Compound | 171455 |
| Last Modified | Nov 11 2021 |
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